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Compound of Interest

Cyclopropane, 1-ethynyl-1-(1-
propynyl-

Cat. No.: B011061

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of highly reactive chemical compounds is paramount to
ensuring laboratory safety and environmental compliance. Cyclopropane, 1-ethynyl-1-(1-
propynyl-), due to its strained cyclopropane ring and two acetylenic functional groups, is
classified as a highly energetic and reactive material. The lack of specific safety data sheet
(SDS) information for disposal necessitates a cautious approach based on established
protocols for similar hazardous substances.[1]

Immediate Safety Considerations:

» High Reactivity: The presence of ethynyl and propynyl groups suggests a high degree of
reactivity. Such compounds can be flammable and may form sensitive, explosive metallic
compounds.[2]

e Energetic Material: Due to its structure, this compound should be treated as a potential
explosive or high-energy material.[3] Storage of such materials should be minimized, and
they should be protected from heat, sparks, and open flames.[3][4]

o Personal Protective Equipment (PPE): When handling this compound, appropriate PPE,
including flame-resistant lab coats, safety goggles, face shields, and suitable gloves, must
be worn.[5] All manipulations should be conducted in a certified chemical fume hood.
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Chemical and Physical Properties

A summary of the known and calculated properties for Cyclopropane, 1-ethynyl-1-(1-
propynyl-) is provided below. This data is essential for understanding its behavior and potential

hazards.
Property Value Unit Source
Molecular Formula CsHs - Cheméo[6]
Molecular Weight 104.15 g/mol Cheméo[6]

Enthalpy of Formation
(gas, standard 443.79 kJ/mol Joback Calculated[6]

conditions)

Standard Gibbs Free

) 497.61 kJ/mol Joback Calculated[6]

Energy of Formation
Normal Boiling Point 388.54 K Joback Calculated[6]
lonization Energy 8.88 eV NIST[6]
LogP (Octanol/Water )

N o 1.423 - Crippen Calculated[6]
Partition Coefficient)
Critical Pressure 4426.72 kPa Joback Calculated[6]
Critical Temperature 619.54 K Joback Calculated[6]

Disposal Procedures

The disposal of Cyclopropane, 1-ethynyl-1-(1-propynyl-) must be handled with extreme
caution and in strict accordance with institutional and regulatory guidelines. Under no
circumstances should this compound or its residues be disposed of down the drain.[3]

The proper disposal route depends on the form of the waste:

1. Unused or Expired Pure Compound:
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Do Not Attempt to Quench: Unwanted, expired, or excess quantities of the pure compound
should not be neutralized or quenched by laboratory personnel.

Contact EHS: The container should be securely sealed, properly labeled as hazardous
waste, and segregated from other waste streams. Contact your institution's Environmental
Health and Safety (EHS) department for immediate pickup and disposal.

. Empty Containers:

Treat as Hazardous Waste: "Empty" containers that held Cyclopropane, 1-ethynyl-1-(1-
propynyl-) will contain residual material and must be treated as hazardous waste.

Do Not Rinse or "Air-Quench": Do not attempt to rinse the container or quench the residue.
Securely cap the container.

Label and Segregate: Label the container with a hazardous waste tag indicating the residual
chemical and request a pickup from EHS.

. Reaction Mixtures:

Quenching is Part of the Experiment: Any reaction mixture containing this compound must
be carefully and completely quenched as the final step of the experimental procedure.

Controlled Quenching: The quenching process must be performed under an inert
atmosphere (e.g., nitrogen or argon) and in a cooled reaction vessel (e.g., ice bath) to
manage the exothermic reaction.

Collect as Hazardous Waste: Once quenched, the resulting mixture should be collected in a
designated hazardous waste container. The container must be accurately labeled with all of
its chemical constituents.

Experimental Protocol: General Quenching of
Reactive Acetylenic Compounds

This protocol provides a general methodology for quenching reaction mixtures containing
highly reactive acetylenic compounds. This procedure should be adapted based on the specific
scale and reagents of the experiment and performed only by trained personnel.
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Materials:

Reaction flask containing the acetylenic compound under an inert atmosphere.
Cooling bath (ice/water or dry ice/acetone).

Inert solvent (e.g., toluene, heptane).[5]

Quenching agent sequence:

o Isopropanol (less reactive).[5]

o Methanol (more reactive).[5]

o Water (most reactive).[5]

Addition funnel or syringe pump for controlled addition.
Appropriate PPE.

Procedure:

Cool the Reaction Mixture: Ensure the reaction flask is securely clamped in a cooling bath
and maintained at a low temperature (e.g., 0 °C) to control the rate of reaction.

Dilute if Necessary: If the reaction mixture is concentrated, dilute it with a high-boiling point
inert solvent like toluene to help dissipate heat.

Slow Addition of Isopropanol: Slowly add isopropanol to the cooled, stirred reaction mixture.
The addition rate should be controlled to prevent a rapid temperature increase or excessive
gas evolution.[5] Continue adding isopropanol until the exothermic reaction subsides.

Addition of Methanol: Once the reaction with isopropanol is complete, slowly add methanol
as a more reactive quenching agent to ensure all the highly reactive material has been
consumed.[5]

Final Quench with Water: After the reaction with methanol is complete, very slowly and
cautiously add water to neutralize any remaining reactive species.[5] Be aware that even
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after the addition of alcohols, some materials can still react violently with water.[7]

+ Warm to Room Temperature: Once the additions are complete and the reaction is quiescent,
allow the mixture to slowly warm to room temperature while still under stirring.

+ Waste Collection: Transfer the fully quenched mixture to a properly labeled hazardous waste
container.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Cyclopropane, 1-ethynyl-1-(1-propynyl-).

Waste Identification:
Cyclopropane, 1-ethynyl-1-(1-propynyl-)

pd ~
/ Select| Waste Type\
Y
Unused/Expired Empty Container Reaction Mixture
Pure Compound with Residue Containing Compound
AN /

N\ /

Disposal Actions

Perform Controlled Quench

DO NOT QUENCH (Part of Experiment)

Securely Seal and Label Collect in Labeled
as Hazardous Waste Hazardous Waste Container

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Disposal decision workflow for Cyclopropane, 1-ethynyl-1-(1-propynyl-).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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